Cas no 103529-16-4 (2-2-(trimethylsilyl)ethynylaniline)

• Product Name: 2-2-(trimethylsilyl)ethynylaniline
• CAS No: 103529-16-4
• MF: C₁₁H₁₅NSi
• MW: 189.329003572464
• MDL: MFCD02093646
• CID: 136770
• PubChem ID: 4377953
• Update Time: 2025-10-29

2-2-(trimethylsilyl)ethynylaniline Chemical and Physical Properties

Names and Identifiers

• 2-((Trimethylsilyl)ethynyl)aniline
• 2-[(Trimethylsilyl)ethynyl]aniline
• 2-(2-trimethylsilylethynyl)aniline
• Benzenamine,2-[2-(trimethylsilyl)ethynyl]-
• (2'-aminophenyl)trimethylsilylacetylene
• 2-(2-(trimethylsilyl)ethynyl)benzenamine
• 2-[2-(trimethylsilyl)ethynyl]benzenamine
• 2-[2-(trimethylsilyl)ethynyl]phenylamine
• 510963_ALDRICH
• AC1N90GE
• ANW-62558
• O- (TRIMETHYLSILYLETHYNYL) aniline
• SureCN3150946
• 2-TRIMETHYLSILANYLETHYNYL-PHENYLAMINE
• 2-((TRIMETHYLSILYL)ETHYNYL)ANILINE 97
• 2-2-(trimethylsilyl)ethynylaniline
• SCHEMBL3150946
• J-000995
• AKOS015912997
• 103529-16-4
• CS-0217662
• MFCD02093646
• InChI=1/C11H15NSi/c1-13(2,3)9-8-10-6-4-5-7-11(10)12/h4-7H,12H2,1-3H
• C11H15NSi
• 2-[(Trimethylsilyl)ethynyl]aniline, 97%
• 2-[2-(TRIMETHYLSILYL)ETHYNYL]ANILINE
• EN300-8118807
• ISXSBRZDPKQYSC-UHFFFAOYSA-N
• DTXSID00402601
• Benzenamine, 2-[(trimethylsilyl)ethynyl]-
• AS-77198
• F79740
• 2-(trimethylsilylethynyl)aniline
• DB-111831

• MDL： MFCD02093646
• Inchi： 1S/C11H15NSi/c1-13(2,3)9-8-10-6-4-5-7-11(10)12/h4-7H,12H2,1-3H3
• InChI Key： ISXSBRZDPKQYSC-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=CC=1N)(C)(C)C

Computed Properties

• Exact Mass: 189.09700
• Monoisotopic Mass: 189.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.94 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 120 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.564(lit.)
• PSA: 26.02000
• LogP: 3.07890
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-2-(trimethylsilyl)ethynylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)